rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride

• CAS RN: 2752184-94-2
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.6

Description

Rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride, also known as rac-FHCH, is a synthetic compound with a wide range of potential applications in scientific research. It is a small molecule, consisting of a cyclic, fused-ring structure containing a methyl group and a hydrochloride group. Rac-FHCH has been studied for its potential as a pharmaceutical agent, as a tool in biochemical and physiological research, and as a reagent in laboratory experiments. The purpose of

Scientific Research Applications

Rac-FHCH has a variety of potential applications in scientific research. It has been studied for its potential as a pharmaceutical agent, as a tool in biochemical and physiological research, and as a reagent in laboratory experiments. In particular, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been studied for its potential as a therapeutic agent for the treatment of certain types of cancer and other diseases. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been studied for its potential as a tool for studying the biochemical and physiological effects of various compounds and drugs.

Mechanism of Action

The exact mechanism of action of rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in the metabolism of certain drugs. Specifically, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of many drugs. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been shown to inhibit the enzyme aldose reductase, which is involved in the metabolism of certain sugars.
Biochemical and Physiological Effects
Rac-FHCH has been studied for its potential biochemical and physiological effects. In particular, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been shown to have anti-inflammatory and anti-oxidant effects. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been shown to have anti-cancer effects, as well as to have potential benefits for the treatment of certain types of diabetes. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride has been shown to have potential benefits for the treatment of certain neurological disorders, such as Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

Rac-FHCH has a number of advantages for use in laboratory experiments. First, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is a relatively small molecule, making it easy to work with and store. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is relatively stable, making it suitable for long-term storage. Furthermore, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is relatively inexpensive and easy to obtain. However, there are some limitations to the use of rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride in laboratory experiments. For example, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is relatively unstable in the presence of light and oxygen, making it unsuitable for experiments involving these conditions. Additionally, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride is a relatively weak inhibitor of certain enzymes, making it unsuitable for experiments involving these enzymes.

Future Directions

The potential applications of rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride are vast and continue to be explored. The future directions for rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride research include further investigation of its potential as a therapeutic agent for the treatment of certain types of cancer and other diseases, as well as its potential as a tool for studying the biochemical and physiological effects of various compounds and drugs. Additionally, further research is needed to explore the mechanism of action of rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride and to develop more effective and selective inhibitors of certain enzymes. Finally, further research is needed to explore the potential of rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride as a reagent in laboratory experiments and to develop new and improved methods for its synthesis.

Synthesis Methods

Rac-FHCH is synthesized using a multi-step process involving the reaction of a variety of organic compounds. The first step of the synthesis involves the reaction of a substituted benzaldehyde with a substituted amine to form a Schiff base. This Schiff base is then reacted with an acyl chloride to form a Schiff base adduct. This adduct is then treated with a base to form a cyclic imine, which is then reacted with a Grignard reagent to form the final product, rac-[(3R,3aS,6aS)-hexahydro-2H-furo[2,3-c]pyrrol-3-yl]methanol hydrochloride hydrochloride.